Cas no 342024-99-1 (1H-Pyrazole-4-acetic acid, 3-ethoxy-, ethyl ester)

• Product name: 1H-Pyrazole-4-acetic acid, 3-ethoxy-, ethyl ester
• CAS No: 342024-99-1
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 1462139

1H-Pyrazole-4-acetic acid, 3-ethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 3-ethoxy-, ethyl ester

• Inchi： 1S/C9H14N2O3/c1-3-13-8(12)5-7-6-10-11-9(7)14-4-2/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： PRPKWQAVUGALIT-UHFFFAOYSA-N
• SMILES： N1C=C(CC(OCC)=O)C(OCC)=N1

Computed Properties

• Exact Mass: 198.10052

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 331.6±27.0 °C(Predicted)
• PSA: 64.21
• pka: 13.04±0.50(Predicted)